Selenocyanate
Description
Selenocyanate is a pseudohalide anion. It is a conjugate base of a selenocyanic acid and an isoselenocyanic acid.
Scientific Research Applications
Anticancer and Chemopreventive Activity
Selenocyanate-containing compounds, such as p-xylene this compound and benzyl this compound, have been studied for their potential in cancer prevention and treatment. These compounds have shown significant anticancer properties, affecting various cellular and metabolic targets. Recent developments in this compound derivatives have revealed compounds with antiproliferative, cytotoxic, and antioxidant activities. These include derivatives combined with heterocycles, quinones, or steroids (Ali et al., 2018).
Antimicrobial Activity
Organic selenocyanates (RSeCN) are known for their pronounced cytotoxic activity against mammalian cells and microorganisms. Aromatic selenocyanates, in particular, have been synthesized and found to be active against a range of bacteria and fungi, even via the gas phase. For example, benzyl this compound has shown high antimicrobial activity at low concentrations (Sarfraz et al., 2023).
Phytoremediation
This compound (SeCN−) has been identified as a major contaminant in various industrial effluents. Studies on Indian mustard and muskgrass have demonstrated their potential for SeCN− phytoremediation in contaminated soil and water. These plants have shown remarkable abilities to phytoextract SeCN− and degrade it to less toxic forms (de Souza et al., 2002).
Rice Biofortification
Research on selenium (Se) biofortification in rice has explored the effects of different Se application forms and sources, including selenate and selenite, on rice growth and grain yield. This study provides insights into agronomic biofortification, suggesting that both soil and foliar Se application can increase Se content in rice, potentially offering health benefits (Boldrin et al., 2013).
Chemical Synthesis
Selenocyanates have been utilized in the synthesis of novel compounds. For instance, thermal decomposition reactions have been used for the directed synthesis of new this compound compounds. This method offers access to compounds where metal centers are bridged by small anionic linker ligands, potentially leading to cooperative magnetic phenomena (Wriedt & Näther, 2010).
Water Treatment
Elemental iron (Fe(0)) has been investigated for the removal of this compound (SeCN-) from wastewater. The process involves transforming SeCN- into less harmful forms like elemental selenium (Se(0)) and ferrous selenide, suggesting a potential cost-effective treatment method for SeCN- contaminated water (Meng et al., 2002).
properties
IUPAC Name |
selenocyanate |
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InChI |
InChI=1S/CHNSe/c2-1-3/h3H/p-1 |
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InChI Key |
CRDYSYOERSZTHZ-UHFFFAOYSA-M |
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Canonical SMILES |
C(#N)[Se-] |
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Molecular Formula |
CNSe- |
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Related CAS |
3425-46-5 (potassium-salt) |
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| Record name | Selenocyanic acid | |
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DSSTOX Substance ID |
DTXSID90973017 |
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Molecular Weight |
104.99 g/mol |
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CAS RN |
5749-48-4, 4768-87-0 |
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| Record name | Selenocyanate | |
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| Record name | Selenocyanic acid | |
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| Record name | sodium selenocyanate | |
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